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Compound of Interest

Compound Name: 2-Propoxybenzonitrile
CAS No.: 6609-58-1

Cat. No.: B1586574

Get Quote

Abstract & Scope

This technical guide outlines the operational standards for handling 2-Propoxybenzonitrile
(CAS: 5904-98-3). As an ortho-substituted alkoxybenzonitrile, this compound serves as a
critical intermediate in the synthesis of pharmaceutical agents, including phosphodiesterase

inhibitors (e.g., Sildenafil analogs) and specific kinase inhibitors. While structurally stable, the
presence of the nitrile moiety and the propoxy ether linkage necessitates a rigorous safety
protocol to mitigate risks associated with metabolic cyanide release, skin absorption, and
potential peroxide formation.

Target Audience: Medicinal Chemists, Process Engineers, and EHS Officers.

Physicochemical Profile & Hazard Identification

Understanding the physical state of 2-Propoxybenzonitrile is the first step in designing a
safety protocol. Unlike smaller aliphatic nitriles (e.g., propionitrile), this aromatic derivative
exhibits lower volatility but retains significant contact hazards.
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Table 1: Physicochemical Properties

Property Value | Characteristic Operational Implication

Unique identifier for
CAS Number 5904-98-3 _
inventory/SDS lookup.[1]

Required for molarity

Molecular Weight 161.20 g/mol _
calculations.[1]
o ] May require gentle warming
) Liquid (at RT) to Low-Melting ) o
Physical State Solid (water bath <40°C) if solidified.
oli
[1]
- ) ) Low volatility; inhalation risk is
Boiling Point ~250-260°C (Predicted)

primarily via aerosols/mists.[1]

) Incompatible with aqueous
- Organic solvents (DCM, ] ) ]
Solubility EtOAC, DMSO) extraction without organic
C,
modification.[1]

Class 11IB Combustible Liquid.

Flash Point >110°C (Estimated) 1]

Toxicology & Risk Assessment[1]

» Acute Toxicity (Oral/Dermal): Classified as Harmful (H302/H312). The primary mechanism of
toxicity for benzonitriles involves hepatic metabolism, where cytochrome P450 enzymes can
liberate the cyano group as cyanide anion (

), leading to histotoxic hypoxia [1].

 Skin Irritation: The lipophilic propoxy tail facilitates dermal penetration. Direct contact causes
irritation and increases the systemic load of the nitrile.

e Incompatibility: Reacts vigorously with strong oxidizers and strong acids (hydrolysis to 2-
propoxybenzoic acid or amide).

Storage Protocols: The "Inert Barrier" System

To maintain reagent integrity and safety, a "Store-and-Check" system is required.
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Environmental Control[1]

o Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). Although less prone to
peroxidation than diethyl ether, the propoxy ether linkage can slowly auto-oxidize over
extended periods.

o Temperature: Cool, dry area (

to
). Refrigeration is recommended to retard hydrolysis and oxidation.

o Container: Amber glass with a PTFE-lined cap. Avoid metal containers which may catalyze
degradation.

The Peroxide/Hydrolysis Check (Quarterly)

Before using material stored >6 months:
 Visual Inspection: Check for crystal formation (peroxides) or cloudiness (hydrolysis).
e HNMR Validation: Run a quick

-NMR in

o Pass: Distinct triplet for terminal methyl (~1.0 ppm) and multiplet for methylene.

o Fail: Broadening peaks or appearance of carboxylic acid protons (>10 ppm), indicating
hydrolysis.

Handling & Synthesis Protocols
Protocol A: Safe Transfer (Liquid Phase)

Objective: Transfer 2-Propoxybenzonitrile from stock bottle to reaction vessel without dermal
exposure.

Equipment:
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e Glass syringe (Gas-tight preferred).

e Long stainless steel needle (deflected point to prevent coring).
e Septum-sealed reaction vessel.

Step-by-Step:

e PPE Setup: Don standard lab coat, safety glasses, and double gloves (Inner: Latex/Nitrile,
Outer: Thick Nitrile or Laminate like Silver Shield®). Note: Standard thin nitrile offers <15
mins protection against aromatic solvents.

o Vessel Prep: Purge the reaction vessel with

. Ensure the stock bottle is clamped securely.

e Pressure Equalization: Insert a needle connected to an inert gas line into the stock bottle
septum (if available) or use a "vent" needle to prevent vacuum lock.

» Aspiration: Insert the syringe needle. Slowly draw the viscous liquid. Do not pull the plunger
rapidly to avoid cavitation bubbles.

o Transfer: Move the syringe immediately to the reaction vessel septum. Inject slowly down the
side of the flask.

» Needle Wash: Immediately draw a compatible solvent (e.g., Acetone) into the syringe and
eject into a dedicated "Organic Waste + Nitriles” container.

Protocol B: Reaction Quenching

Context: Nitrile hydrolysis reactions often require acidic or basic conditions. Danger: Adding
strong acid to a hot nitrile mixture can cause rapid exotherms.

e Cool Down: Cool reaction mixture to

(Ice/Water bath).

« Dilution: Dilute with an inert solvent (e.g., Ethyl Acetate) before quenching.
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o Dropwise Addition: Add the quenching agent (e.g., 1M HCI or Sat.

) dropwise via an addition funnel. Monitor internal temperature; do not exceed

Emergency Response & Visualization
Diagram 1: Safe Transfer Workflow

This workflow enforces the "Closed System™ approach to minimize vapor release and
exposure.
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Caption: Figure 1. Closed-loop transfer logic to prevent aerosolization and dermal contact.

Diagram 2: Emergency Response Logic

Immediate decision-making path for accidental exposure.
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Exposure Incident

Identify Type

l

Skin Contact Eye Contact Ingestion

Wash 15 min
Soap & Water
Discard Gloves

Eye Wash Station Do NOT induce vomiting
15 min continuous Call Poison Control

Seek Medical Aid
(Bring SDS)

Click to download full resolution via product page
Caption: Figure 2. Triage protocol for 2-Propoxybenzonitrile exposure. Speed is critical.
Waste Disposal
Do NOT dispose of 2-Propoxybenzonitrile down the drain.[2][3]
¢ Segregation: Collect in a container labeled "Organic Waste - Toxic (Nitriles)."

¢ Labeling: Clearly mark the container with the CAS number (5904-98-3) and hazard warnings
(Irritant, Acute Tox).

¢ Destruction: Professional incineration is the required method to thermally decompose the
nitrile to

and
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(scrubbed) [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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